Cas no 2034379-02-5 (5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine)

• Product name: 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine
• CAS No: 2034379-02-5
• MF: C₁₃H₁₃FN₂O₃S
• MW: 296.317325353622
• CID: 5376552

5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine

• Inchi： 1S/C13H13FN2O3S/c1-9-6-11(2-3-12(9)14)20(17,18)16-5-4-13-10(8-16)7-15-19-13/h2-3,6-7H,4-5,8H2,1H3
• InChI Key： VPEPXVPBSOXENN-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC=C(F)C(C)=C2)(=O)=O)CCC2ON=CC1=2

Experimental Properties

• Density: 1.403±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.1±55.0 °C(Predicted)
• pka: -1.94±0.20(Predicted)

Additional information on 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine

5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine (CAS No. 2034379-02-5): A Comprehensive Overview

5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine (CAS No. 2034379-02-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of tetrahydroisoxazolopyridines and features a unique structural arrangement that includes a sulfonyl group and a fluoro-methylphenyl substituent. These structural characteristics contribute to its diverse biological activities and potential therapeutic applications.

The synthesis of 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has been extensively studied in the literature. One of the most common synthetic routes involves the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride with 4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine under controlled conditions. This process typically yields high purity products with good yields, making it a preferred method for large-scale production.

In terms of its biological activity, 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has shown promising results in various preclinical studies. Recent research has highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, studies have demonstrated that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

Beyond its anti-inflammatory properties, 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has also been investigated for its neuroprotective effects. In vitro and in vivo studies have shown that this compound can reduce oxidative stress and protect neurons from damage caused by various neurotoxic agents. These findings suggest that it may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine have also been studied to understand its behavior in biological systems. Research indicates that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Additionally, it has a moderate half-life and is metabolized primarily by the liver before being excreted through the kidneys.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic applications, 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent candidate for studying enzyme inhibition mechanisms and developing new drug leads. Researchers are actively exploring its potential as a scaffold for designing more potent and selective inhibitors of various target proteins.

The environmental impact of 5-[(4-Fluoro-3-methylphenyl)sulfonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in the environment at harmful levels. This characteristic makes it a more environmentally friendly option compared to some other pharmaceutical compounds.

In conclusion, 5-[(4-fluoro-3-methylphenyl)sulfonyl]-4,5，6，7-tetrahydroisoxazolo[4， 5-c] pyridine (CAS No. 2034379 -02 - 5) is a multifaceted compound with significant potential in both pharmaceutical and research applications. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into its properties and applications, 5 - [( ）(fluoromethy l) sulphony l)- tetrahydroiso x azolopyr idin e strong > is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies. p >